[3-(2,3-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride

• IUPAC Name: [3-(2,3-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride
• InChI: InChI=1S/C12H11ClF2O2S/c13-18(16,17)7-11-4-12(5-11,6-11)8-2-1-3-9(14)10(8)15/h1-3H,4-7H2
• InChI Key: FGTNFZHOHVKLHC-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)C3=C(C(=CC=C3)F)F)CS(=O)(=O)Cl
• Molecular Formula: C12H11ClF2O2S
• Molecular Weight: 292.73 g/mol

Description

[3-(2,3-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is a sulfonyl chloride derivative, and it is commonly used in the synthesis of biologically active molecules.1.1]pentanyl]methanesulfonyl chloride.

Mechanism of Action

The mechanism of action of [3-(2,3-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride is complex and varies depending on the specific application. However, it is generally known to interact with specific enzymes or receptors in the body, leading to the inhibition of their activity. This inhibition can result in various biochemical and physiological effects, including the inhibition of cell growth, the reduction of inflammation, and the modulation of neurotransmitter activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of [3-(2,3-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride vary depending on the specific application. However, it has been shown to have various effects on the body, including the inhibition of cell growth, the reduction of inflammation, and the modulation of neurotransmitter activity. These effects make it a promising candidate for the development of new drugs for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

[3-(2,3-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride has several advantages for lab experiments, including its high purity, stability, and compatibility with various solvents and reagents. However, it also has some limitations, including its high cost and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several future directions for the use of [3-(2,3-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride in scientific research. One direction is the development of new drugs for the treatment of various diseases, including cancer, Alzheimer's disease, and bacterial infections. Another direction is the optimization of the synthesis method to improve yields and reduce costs. Additionally, [3-(2,3-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride could be used in the development of new analytical methods for the detection and quantification of specific enzymes or receptors in the body. Overall, [3-(2,3-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride has great potential for scientific research and the development of new drugs and analytical methods.

Synthesis Methods

The synthesis of [3-(2,3-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride is a complex process that involves several steps. The first step involves the preparation of [3-(2,3-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol, which is then treated with methanesulfonyl chloride to obtain the final product. This synthesis method has been optimized to ensure high yields and purity of the final product.

Scientific Research Applications

[3-(2,3-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride has been widely used in scientific research due to its unique properties. This compound is commonly used in the synthesis of biologically active molecules, such as enzyme inhibitors, receptor antagonists, and antimicrobial agents. It has also been used in the development of new drugs for the treatment of various diseases, including cancer, Alzheimer's disease, and bacterial infections.